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Compound of Interest

Compound Name: Barium carbonate

Cat. No.: B7798742

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical
properties of barium carbonate (BaCOs). The information is curated for professionals in
research, scientific, and drug development fields, with a focus on quantitative data,
experimental methodologies, and clear visual representations of key processes.

Physical Properties of Barium Carbonate

Barium carbonate is an inorganic compound that appears as a white, odorless crystalline solid
or powder.[1][2][3][4] It is also found in nature as the mineral witherite.[1][3][4] The physical
characteristics of barium carbonate are summarized in the table below, providing a quick
reference for its key quantitative properties.
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Property Value Source(s)
Molar Mass 197.335 g/mol [11[5]16]
Appearance White crystals/powder [1][2]
Odor Odorless [1]
Density 4.286 g/cm?3 [1]
_ ) 811 °C (1492 °F; 1084 K)
Melting Point ) i [1114]
(polymorphic transformation)
- _ 1450 °C (2640 °F; 1720 K)
Boiling Point [1]

(decomposes from 1360 °C)

Solubility in Water

16 mg/L (8.8 °C), 22 mg/L (18
°C), 24 mg/L (20 °C)

[1]

Solubility Product (Ksp) 2.58 x 10—° [1]
Refractive Index (nD) 1.676 [1]
Crystal Structure Orthorhombic [1]

Chemical Properties and Reactivity

Barium carbonate exhibits reactivity typical of an alkaline earth metal carbonate. It is a stable

compound but reacts readily with acids and undergoes decomposition at elevated

temperatures.[7][8]
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Property Description Source(s)

Decomposes to barium oxide
(BaO) and carbon dioxide
Thermal Decomposition (CO2) upon heating. [1107]
Decomposition starts at 1360
°C.

Reacts with acids to form
soluble barium salts, water,

Reactivity with Acids and carbon dioxide. For [11[3]1[4]1[7]
example, with hydrochloric

acid, it forms barium chloride.

Insoluble in water but soluble
in most acids, with the
exception of sulfuric acid.[2][4]
Solubility in Other Solvents [9] It is also slightly soluble in
water containing carbon
dioxide and in solutions of

ammonium salts.[2]

Reaction with Acids

A key chemical property of barium carbonate is its reaction with acids to produce a soluble
barium salt, water, and carbon dioxide gas. This reaction is vigorous and results in
effervescence due to the release of CO2.[3][10]

General Reaction: BaCOs(s) + 2H*(aq) — Ba2*(aq) + H20(l) + CO2(g)
Example with Hydrochloric Acid: BaCOs(s) + 2HCl(aq) — BaClz(aq) + H20(l) + CO2(g)[1][3][4]

This reactivity is significant in the context of its toxicity; upon ingestion, barium carbonate
reacts with gastric hydrochloric acid to form soluble and toxic barium chloride.[3][7]
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Barium Carbonate (BaCOs) +

(solid)
Barium Chloride (BaClz2)
+ (aqueous)
Hydrochloric Acid (2HCI)
(aqueous)
Water (H20)
(liquid)
Carbon Dioxide (COz2)
(gas)
Barium Carbonate (BaCOs) Heat (=1360°C) > Barium Oxide (BaO)
(solid) (solid)
+
Carbon Dioxide (CO2)
(gas)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Barium Carbonate (BaCOs): A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7798742#barium-carbonate-baco3-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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